Cas no 1514878-90-0 (1-(3-Bromo-5-fluorobenzyl)piperidin-4-ol)

• Product Name: 1-(3-Bromo-5-fluorobenzyl)piperidin-4-ol
• CAS No: 1514878-90-0
• MF: C₁₂H₁₅BrFNO
• MW: 288.156006097794
• MDL: MFCD23743076
• CID: 3162436
• PubChem ID: 79673017
• Update Time: 2025-08-03

1-(3-Bromo-5-fluorobenzyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-?Piperidinol, 1-?[(3-?bromo-?5-?fluorophenyl)?methyl]?-
• 1-(3-bromo-5-fluorobenzyl)piperidin-4-ol
• N11557
• MFCD23743076
• 1-[(3-BROMO-5-FLUOROPHENYL)METHYL]PIPERIDIN-4-OL
• 1514878-90-0
• AKOS018229838
• 1-(3-Bromo-5-fluorobenzyl)piperidin-4-ol

• MDL： MFCD23743076
• Inchi： 1S/C12H15BrFNO/c13-10-5-9(6-11(14)7-10)8-15-3-1-12(16)2-4-15/h5-7,12,16H,1-4,8H2
• InChI Key： SRHSAJQKGUMOIH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)CN1CCC(CC1)O)F

Computed Properties

• Exact Mass: 287.03200
• Monoisotopic Mass: 287.03210Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47000
• LogP: 2.48280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-(3-Bromo-5-fluorobenzyl)piperidin-4-ol

Comprehensive Overview of 1-(3-Bromo-5-fluorobenzyl)piperidin-4-ol (CAS No. 1514878-90-0): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and agrochemical research, 1-(3-Bromo-5-fluorobenzyl)piperidin-4-ol (CAS No. 1514878-90-0) has emerged as a compound of significant interest. This piperidine derivative, characterized by its unique bromo-fluorobenzyl substitution pattern, offers versatile applications in drug discovery and material science. Its molecular structure, combining a halogenated aromatic ring with a hydroxyl-functionalized piperidine, makes it a valuable intermediate for synthesizing bioactive molecules targeting neurological and metabolic disorders.

The growing demand for fluorinated compounds in medicinal chemistry has propelled research into 1-(3-Bromo-5-fluorobenzyl)piperidin-4-ol. Fluorination is a key strategy to enhance drug bioavailability and metabolic stability, as evidenced by the rise of FDA-approved fluorinated drugs. Researchers frequently search for "piperidine-based drug intermediates" or "halogenated aromatic building blocks," reflecting the compound's relevance in modern small-molecule therapeutics. Its CAS No. 1514878-90-0 is often queried in chemical databases, underscoring its importance in patent literature and R&D workflows.

From a synthetic perspective, 1-(3-Bromo-5-fluorobenzyl)piperidin-4-ol exhibits remarkable reactivity due to its electrophilic bromo group and nucleophilic hydroxyl group. This duality enables cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations, frequently discussed in forums on "heterocyclic compound synthesis." The compound's fluorobenzyl moiety also contributes to lipophilicity, a critical parameter in CNS drug design—a hot topic in queries such as "blood-brain barrier permeable scaffolds."

Environmental and regulatory considerations further highlight the compound's advantages. Unlike some traditional intermediates, 1-(3-Bromo-5-fluorobenzyl)piperidin-4-ol aligns with green chemistry principles when used judiciously. Industry searches for "sustainable halogenated intermediates" reveal a shift toward eco-friendly synthesis routes. Analytical methods for this compound typically involve HPLC-MS and NMR spectroscopy, techniques dominating searches like "characterization of fluorinated piperidines."

Market trends indicate expanding applications beyond pharma. The compound's rigid aromatic system makes it a candidate for liquid crystal materials and organic electronics—areas gaining traction in "advanced material design" searches. Its stability under physiological conditions also sparks interest in "pro-drug development" discussions, particularly for targeted drug delivery systems.

In conclusion, 1-(3-Bromo-5-fluorobenzyl)piperidin-4-ol (CAS No. 1514878-90-0) represents a multifaceted tool for researchers addressing challenges in medicinal chemistry and material science. Its structural features respond to contemporary needs for selective functionalization and molecular diversity, making it a recurring subject in scientific literature and patent applications worldwide.